Cas no 13455-21-5 (Potassium fluoride dihydrate)
Potassium fluoride dihydrate (KF·2H₂O) is a crystalline inorganic compound widely used in industrial and laboratory applications. Its key advantages include high solubility in water, making it suitable for fluoride ion sources in chemical synthesis and etching processes. The dihydrate form offers improved handling stability compared to anhydrous potassium fluoride, reducing hygroscopic concerns. It serves as a versatile reagent in organic fluorination reactions, glass processing, and metallurgy. The compound’s predictable reactivity and consistent purity ensure reliable performance in precision applications. Proper storage in airtight containers is recommended to maintain its integrity. Potassium fluoride dihydrate is valued for its balance of reactivity and stability in controlled environments.
Potassium fluoride dihydrate structure
Product Name:Potassium fluoride dihydrate
CAS No:13455-21-5
MF:FH4KO2
MW:94.1272649765015
MDL:MFCD00149929
CID:49257
PubChem ID:329752284
Update Time:2025-06-08
Potassium fluoride dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Potassium fluoride dihydrate
- Potassium fluoride hydrate
- Potassiumfluoride, dihydrate (8CI)
- Potassium fluoride hydrate, pure
- Potassium fluoride (KF), dihydrate
- potassium fluoride dihydrate, puratronic
- Potassiumfluoridedihydrate,98%
- Potassium fluoride dihydrate 98%
- Potassium fluoride dihydrate, 98.5+%
- POTASSIUM FLUORIDE HYDRATE, 99%, PURE
- Potassium Fluoride Solution, 50% (w/w)
- PotassiuM fluoride dihydrate, 98%, pure
- Potassium fluoride, dihydrate
- 95R1D12HEH
- potassium fluoride,dihydrate
- potassium dihydrate fluoride
- KSC497C4L
- potassium ion dihydrate fluoride
- K.F.2H2O
- MZFXHSQFQLKKFD-UHFFFAOYSA-M
- 8785AF
- TRA0073141
- potassium fl
- K F (H2 O)2
- Potassium fluoride dihydrate, p.a., 99%
- SY059333
- 13455-21-5
- AMY37003
- A806796
- Q27271812
- Potassium fluoride--water (1/1/2)
- BCP30267
- POTASSIUM FLUORIDE DIHYDRATE [MI]
- Potassium fluoride dihydrate, reagent grade, 98%
- DTXSID90928668
- potassium;fluoride;dihydrate
- MFCD00149929
- Potassium fluoride dihydrate, spray dried, ReagentPlus(R), >=99.0%
- FT-0676088
- AKOS015855360
- UNII-95R1D12HEH
- Potassium fluoride (dihydrate)
- potassium fluorid dihydrate
- 627-039-1
- FP34794
-
- MDL： MFCD00149929
- Inchi： 1S/FH.K.2H2O/h1H;;2*1H2/q;+1;;/p-1
- InChI Key： MZFXHSQFQLKKFD-UHFFFAOYSA-M
- SMILES： [K+].[F-].O.O
Computed Properties
- Exact Mass: 93.98320
- Monoisotopic Mass: 93.983
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 2
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 2
Experimental Properties
- Color/Form: White odorless crystals
- Density: 2,454 g/cm3
- Melting Point: 41 °C (lit.)
- Boiling Point: 1505°C
- Flash Point: °C
- Refractive Index: 1.352
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: hygroscopic
- PSA: 18.46000
- LogP: -3.12460
- Solubility: Very soluble in water; Insoluble in absolute ethanol.
- Merck: 14,7632
- Sensitiveness: Hygroscopic
Potassium fluoride dihydrate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301,H311,H331
- Warning Statement： P261,P280,P301+P310,P302+P352,P304+P340,P311
- Hazardous Material transportation number：UN 1812 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 23/24/25
- Safety Instruction： S36/37-S45-S26
- FLUKA BRAND F CODES：3-10
- RTECS：TT0705000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R23/24/25
- Packing Group：III
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：T
- Storage Condition：Store at 4°C,-4At ℃Store…Better
Potassium fluoride dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007214-50g |
Potassium fluoride dihydrate |
13455-21-5 | 98% | 50g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 007214-500g |
Potassium fluoride dihydrate |
13455-21-5 | 98% | 500g |
￡67.00 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 10841-10g |
Potassium fluoride dihydrate, Puratronic?, 99.995% (metals basis) |
13455-21-5 | 99.995% | 10g |
￥1004.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 10841-50g |
Potassium fluoride dihydrate, Puratronic?, 99.995% (metals basis) |
13455-21-5 | 99.995% | 50g |
￥3814.00 | 2023-04-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 93-1981-50g |
Potassium fluoride dihydrate |
13455-21-5 | 98% | 50g |
313.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 93-1981-250g |
Potassium fluoride dihydrate |
13455-21-5 | 98% | 250g |
926.0CNY | 2021-07-16 | |
| TRC | P134550-50g |
Potassium Fluoride Dihydrate |
13455-21-5 | 50g |
$ 58.00 | 2023-09-06 | ||
| TRC | P134550-100g |
Potassium Fluoride Dihydrate |
13455-21-5 | 100g |
$ 69.00 | 2023-09-06 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0110580223-500g |
Potassium fluoride dihydrate |
13455-21-5 | 99% | 500g |
¥ 41.2 | 2024-07-20 | |
| Apollo Scientific | PC6267R-50g |
Potassium fluoride dihydrate |
13455-21-5 | 98% | 50g |
£16.00 | 2024-07-20 |
Potassium fluoride dihydrate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13455-21-5)氟化钾，二水
Order Number:LE1705700;LE16778
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
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Potassium fluoride dihydrate Related Literature
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1. Convenient source of ‘naked’ fluoride: tetra-n-butylammonium chloride and potassium fluoride dihydrateLouis A. Carpino,Arjun C. Sau J. Chem. Soc. Chem. Commun. 1979 514
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N. A. Hughes J. Chem. Soc. C 1969 2263
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A. Sanz Medel,A. Cobo Guzmán,J. A. Pérez-Bustamante Analyst 1976 101 860
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Wei Jiao,Jingrui Wu,Siwen Cui,Ning Wei,Zia Ur Rahman,Meiyan Yu,Shougang Chen,Yangtao Zhou,Daoai Wang Dalton Trans. 2017 46 10635
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Lei Ao,Wei Zhao,Yin-shuang Guan,Ding-kai Wang,Kai-shuai Liu,Tian-tian Guo,Xing Fan,Xian-yong Wei RSC Adv. 2019 9 3661
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13455-21-5)氟化钾，二水
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry